Cas no 1346691-50-6 (Methyl 5-(2-cyanophenyl)nicotinate)

• Product Name: Methyl 5-(2-cyanophenyl)nicotinate
• CAS No: 1346691-50-6
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 1030076
• PubChem ID: 71304428
• Update Time: 2025-05-27

Methyl 5-(2-cyanophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(2-cyanophenyl)nicotinate
• Methyl 5-(2-cyanophenyl)nicotite
• methyl 5-(2-cyanophenyl)pyridine-3-carboxylate
• DTXSID70745274
• 1346691-50-6
• Methyl5-(2-cyanophenyl)nicotinate

• Inchi： 1S/C14H10N2O2/c1-18-14(17)12-6-11(8-16-9-12)13-5-3-2-4-10(13)7-15/h2-6,8-9H,1H3
• InChI Key： WDJQXHXVGPIRKZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=CC(=C1)C1C=CC=CC=1C#N)=O

Computed Properties

• Exact Mass: 238.074227566g/mol
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Methyl 5-(2-cyanophenyl)nicotinate

Research Brief on Methyl 5-(2-cyanophenyl)nicotinate (CAS: 1346691-50-6): Recent Advances and Applications

Methyl 5-(2-cyanophenyl)nicotinate (CAS: 1346691-50-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its nicotinate core and cyanophenyl substituent, has recently emerged as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 5-(2-cyanophenyl)nicotinate as a precursor in the synthesis of selective kinase inhibitors. The study demonstrated that modifications to the nicotinate scaffold, including the introduction of the cyanophenyl group, significantly enhanced the binding affinity of the resulting inhibitors to specific kinase targets. The compound's unique structural features were found to contribute to its ability to modulate enzymatic activity, making it a promising candidate for further optimization in drug development pipelines.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the compound's role in the development of anti-inflammatory agents. The researchers synthesized a series of derivatives based on Methyl 5-(2-cyanophenyl)nicotinate and evaluated their effects on inflammatory pathways. The results indicated that certain derivatives exhibited potent inhibition of key inflammatory mediators, suggesting potential applications in the treatment of chronic inflammatory diseases. The study also provided insights into the structure-activity relationships (SAR) of these derivatives, which could guide future design efforts.

From a synthetic chemistry perspective, advances in the production of Methyl 5-(2-cyanophenyl)nicotinate have been reported in several recent publications. A 2022 paper in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, addressing previous challenges related to yield and purity. The new method employs innovative catalytic systems and green chemistry principles, making the production process more efficient and environmentally sustainable. These developments are particularly relevant for industrial-scale applications, where consistent quality and cost-effectiveness are critical factors.

The pharmacological potential of Methyl 5-(2-cyanophenyl)nicotinate extends beyond its immediate applications. Computational studies have predicted favorable drug-like properties for this compound and its derivatives, including good bioavailability and metabolic stability. Molecular docking simulations have revealed potential interactions with various biological targets, opening avenues for repurposing and expanding its therapeutic indications. However, researchers caution that further in vivo studies are needed to fully characterize its pharmacokinetic and safety profiles before clinical translation can be considered.

In conclusion, Methyl 5-(2-cyanophenyl)nicotinate (CAS: 1346691-50-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent studies have demonstrated its value as a synthetic intermediate and its potential as a scaffold for bioactive molecules. While significant progress has been made in understanding its properties and applications, ongoing research continues to uncover new possibilities for this compound. Future directions may include exploration of its use in combination therapies, development of prodrug formulations, and investigation of its mechanisms of action at the molecular level.